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Compound of Interest

Compound Name: ATX inhibitor 18

Cat. No.: B12389272

For Researchers, Scientists, and Drug Development Professionals

Autotaxin (ATX), a secreted lysophospholipase D, has emerged as a critical therapeutic target
in a variety of pathologies, including fibrosis, inflammation, and cancer. Its primary function is
the hydrolysis of lysophosphatidylcholine (LPC) to produce the bioactive lipid mediator
lysophosphatidic acid (LPA). LPA, through its interaction with a family of G protein-coupled
receptors, triggers a cascade of downstream signaling events that regulate cell proliferation,
migration, and survival. The development of potent and selective ATX inhibitors is therefore a
key strategy for modulating these pathological processes. This technical guide provides an in-
depth overview of the discovery and synthesis of a notable ATX inhibitor, designated as
compound 18 in several key studies. It has come to light that "ATX inhibitor 18" refers to at
least four distinct chemical entities, each with unique structural features and inhibitory profiles.
This guide will address each of these compounds individually, presenting their quantitative
data, detailed experimental protocols, and relevant signaling pathways.

The Autotaxin-LPA Signaling Axis

The ATX-LPA signaling pathway plays a pivotal role in both normal physiology and disease.
Understanding this pathway is crucial for appreciating the mechanism of action of ATX
inhibitors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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